1,2-Hexanediol

• IUPAC Name: hexane-1,2-diol
• InChI: InChI=1S/C6H14O2/c1-2-3-4-6(8)5-7/h6-8H,2-5H2,1H3
• InChI Key: FHKSXSQHXQEMOK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CO)O
• Molecular Formula: C6H14O2
• DSSTOX Substance ID: DTXSID40863959
• Molecular Weight: 118.17 g/mol
• Physical Description: Liquid, Light yellow liquid; [Sigma-Aldrich MSDS]
• CAS RN: 6920-22-5

Description

1,2-Hexanediol is a synthetic multi-tasking ingredient that works as a preservative, solvent, humectant, and texture enhancer. It is a colorless liquid with a slight sweet odor. It is a diol that consists of six carbon atoms and two hydroxyl groups. It is used in skin care, hair care, and beauty products.

Synthesis Analysis

1,2-Hexanediol can be synthesized using a multi-step process that involves a-bromination of caproic acid, followed by hydrolysis to a-hydroxycaproic acid, and concluded with reduction using lithium aluminum hydride. It can also be synthesized via a thermal oxidation of ethylene oxide with water.

Molecular Structure Analysis

The molecular formula of 1,2-Hexanediol is C6H14O2. It has a molecular weight of 118.174 Da. It consists of six carbon atoms and two hydroxyl groups.

Chemical Reactions Analysis

1,2-Hexanediol acts as a cosurfactant, used for modifying the sodium dodecyl sulfate micelles. It has a tendency of self-association to form micelle-like aggregates.

Physical And Chemical Properties Analysis

1,2-Hexanediol is a colorless liquid with a slight sweet odor. It has a molecular weight of 118.16 g/mol and a boiling point of 250°C. It is soluble in water and many organic solvents, making it a versatile ingredient in various fields.

Scientific Research Applications

Cosmetics Industry

. .

Pharmaceutical Industry

. While the specific applications in this industry are not detailed in the sources, it’s likely used as a solvent or a preservative due to its antimicrobial properties.

Fine Chemical Industry

. Its good solubility makes it a useful component in these products.

Amino Acid Separation

. This is a technique used in biochemistry for separating compounds.

Moisturizing Agent

. It helps to keep these products from drying out and maintains their consistency.

Cleaning Compositions

. This could include household cleaners or industrial cleaning solutions.

Mechanism of Action

1,2-Hexanediol, also known as hexane-1,2-diol, is a versatile ingredient commonly found in cosmetic products. It is synthetically made, usually from a process involving the hydrogenation of certain types of aldehydes or ketones .

Target of Action

1,2-Hexanediol primarily targets the skin and hair. It acts as a skin conditioning agent and a solvent . It helps to soften and smoothen the skin while also dissolving other ingredients in the formulation, making the product easier to spread and absorb .

Mode of Action

1,2-Hexanediol works by forming a barrier on the skin’s surface that helps to prevent moisture loss . This barrier also protects the skin from environmental stressors such as pollutants and harsh weather conditions . As a solvent, it helps to dissolve other ingredients in a formulation, enhancing the overall effectiveness of the product .

Biochemical Pathways

It is known that it has hygroscopic properties, meaning it can attract and hold water molecules from the surrounding environment . This property allows it to act as a humectant, deeply hydrating the skin .

Pharmacokinetics

It is known that it is safe for skin and hair when used in lower concentrations .

Result of Action

The primary result of 1,2-Hexanediol’s action is improved skin hydration and texture. It helps to keep the skin hydrated, soft, and smooth . It also contributes to the overall effectiveness and feel of cosmetic products by helping to dissolve other ingredients and making the product easier to spread and absorb .

Action Environment

1,2-Hexanediol is a colorless liquid with hygroscopic nature, meaning it can absorb moisture from the environment . This property makes it ideal for use in cosmetic and skincare products, especially in dry and harsh environments where skin hydration is crucial . It can be slightly toxic and irritating to the eyes, therefore it should be kept away from the eye area .

Future Directions

The future of the 1,2-hexanediol market looks very promising with opportunities in the food & beverage, pharmaceutical, beauty & personal cares, animal feed and others. It is expected to grow in the near future.

Synthesis routes and methods I

Procedure details

Similarly, 1,2-butanediol and 2,3-butanediol were heated with equivalent quantities of hexachloroacetone in the presence of K2CO3 or other such basic catalyst as previously defined to produce comparable yields of 1,2-butylene carbonate and 2,3-butylene carbonate, respectively. Also, 3-chloro-1,2-propanediol was reacted in this way with hexachloroacetone to make 4-(chloromethyl)-1,3-dioxol-2-one (chloromethylethylene carbonate). In the same way, styrene glycol (1-phenyl-1,2-ethanediol) is reacted with hexachloroacetone in the presence of a basic catalyst to produce 1-phenylethylene carbonate (4-phenyl-1,3-dioxol-2-one), 1,2-hexanediol is reacted with hexachloroacetone to produce 1,2-hexylene carbonate (4-butyl-1,3-dioxol-2-one), and 1-cyclohexyl-1,2-ethanediol is reacted with hexachloroacetone to make 4-cyclohexyl-1,3-dioxol-2-one (cyclohexylethylene carbonate).

Synthesis routes and methods II

Procedure details

The photoreceptors of Comparative Examples (2) through (8) were obtained in the same manner as Example 1 except that 1-heptanol, 1-octanol, ethylene glycol, 1,2-butanediol, 1,2-hexanediol, glycerin and 1,16-hexadecanediol were used in place of 1,4-butanediol.